Cas no 75350-46-8 (Fluorescein-5-maleimide)

• Product Name: Fluorescein-5-maleimide
• CAS No: 75350-46-8
• MF: C₂₄H₁₃NO₇
• MW: 427.362526655197
• MDL: MFCD00077345
• CID: 567932
• PubChem ID: 172089094
• Update Time: 2025-05-20

Fluorescein-5-maleimide Chemical and Physical Properties

Names and Identifiers

• 1-(3',6'-Dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-5-yl)-1H-pyrrole-2,5-dione
• Fluorescein-5-maleimide
• 5-MF [Fluorescein-5-maleimide]
• 1-(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)pyrrole-2,5-dione
• 1H-Pyrrole-2,5-dione,1-(3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5-yl)-
• Fluorescein 5-Maleimide
• N-(5-Fluoresceinyl)maleimide
• 1H-Pyrrole-2,5-dione,1-(3',6'-dihydroxy-3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthen)-5-yl)
• 5-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoic acid
• 5-Maleimido-fluorescein
• Fluorescein maleimide
• fluorescetin-5-maleimide
• N-fluorescein-5-yl maleimide
• 5-Maleimidofluorescein
• Fluorescein-5-maleimide?
• 1-(3',6'-dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-5-yl)-1H-pyrrole-2,5-dione
• Fluorescein 5-Maleimide (90per cent)
• A923201
• 75350-46-8
• F04-0027
• 5-MF
• CS-6166
• D90687
• CHEMBL4277594
• F0810
• 1-{3',6'-dihydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthen]-5-yl}-2,5-dihydro-1H-pyrrole-2,5-dione
• AYDAHOIUHVUJHQ-UHFFFAOYSA-N
• J-100149
• N-(5-Fluoresceinyl)-maleinimide
• AS-74272
• N-(5-Fluoresceinyl)maleimide, >=90% (HPLC), suitable for fluorescence, BioReagent
• FT-0626456
• Fluorescein 5-Maleimide (90%)
• DTXSID80226327
• HY-D0098
• Fluorescein-5-maleimide (contains 2% N,N-Dimethylformamide at maximum)
• C24H13NO7
• 1H-Pyrrole-2,5-dione, 1-(3',6'-dihydroxy-3-oxospiro(isobenzofuran-1(3H),9'-(9H)xanthen)-5-yl)-
• AKOS016008608
• SCHEMBL454005
• MFCD00077345
• DA-63482
• DTXCID80148818
• 1-{3',6'-DIHYDROXY-3-OXOSPIRO[2-BENZOFURAN-1,9'-XANTHEN]-5-YL}PYRROLE-2,5-DIONE

• MDL： MFCD00077345
• Inchi： 1S/C24H13NO7/c26-13-2-5-17-19(10-13)31-20-11-14(27)3-6-18(20)24(17)16-4-1-12(9-15(16)23(30)32-24)25-21(28)7-8-22(25)29/h1-11,26-27H
• InChI Key： AYDAHOIUHVUJHQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C=CC=2C21C1C=CC(=CC=1OC1C=C(C=CC2=1)O)O)N1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 427.06900
• Monoisotopic Mass: 427.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 1
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.5

Experimental Properties

• Color/Form: Solids
• Density: 1.73
• Melting Point: >275°C (dec.)
• Boiling Point: 769.1 °C at 760 mmHg
• Flash Point: 418.9 °C
• Refractive Index: 1.834
• PSA: 113.37000
• LogP: 3.16020
• Solubility: Not determined
• Sensitiveness: Sensitive to heat \ light \ humidity \ air

Fluorescein-5-maleimide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H302
• Hazardous Material Identification：
• Storage Condition：-20°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Fluorescein-5-maleimide

Fluorescein-5-Maleimide: A Comprehensive Overview

Fluorescein-5-maleimide (CAS No. 75350-46-8) is a fluorescent compound that has gained significant attention in the fields of biochemistry, molecular biology, and material science. This compound is a derivative of fluorescein, a well-known fluorophore, and incorporates a maleimide group, which enhances its reactivity and versatility in various applications. The combination of these two functional groups makes fluorescein-5-maleimide an invaluable tool for researchers and industry professionals alike.

The fluorescein moiety in fluorescein-5-maleimide is responsible for its bright green fluorescence under UV light, making it highly suitable for imaging and sensing applications. The maleimide group, on the other hand, is a reactive site that can form stable thioether bonds with cysteine residues in proteins or other thiol-containing molecules. This dual functionality allows fluorescein-5-maleimide to serve as a versatile probe for labeling biomolecules, detecting reactive thiols, and studying protein interactions.

Recent advancements in fluorescence microscopy and live-cell imaging have further highlighted the importance of fluorescein-5-maleimide in biomedical research. Its ability to label proteins in situ has made it an essential component in studying cellular processes such as protein trafficking, enzyme activity, and signal transduction. Moreover, the compound's high photostability and low toxicity make it ideal for long-term imaging experiments.

In addition to its biological applications, fluorescein-5-maleimide has found utility in materials science as a fluorescent marker for polymer synthesis and characterization. The maleimide group enables covalent incorporation into polymer backbones, allowing researchers to track polymer degradation and monitor environmental changes through fluorescence emission.

Recent studies have also explored the use of fluorescein-5-maleimide in drug delivery systems. By conjugating this compound to therapeutic molecules, researchers can monitor drug distribution and efficacy in real-time using fluorescence imaging techniques. This approach not only enhances the precision of drug delivery but also provides valuable insights into pharmacokinetics and pharmacodynamics.

The synthesis of fluorescein-5-maleimide typically involves a two-step process: the preparation of fluorescein followed by the introduction of the maleimide group via nucleophilic substitution or coupling reactions. The optimization of these reactions has led to higher yields and improved purity, ensuring consistent performance across various applications.

From a sustainability perspective, the use of fluorescein-5-maleimide aligns with green chemistry principles due to its high efficiency in reactions and minimal generation of hazardous byproducts. This makes it an environmentally friendly choice for both academic research and industrial applications.

In conclusion, fluorescein-5-maleimide (CAS No. 75350-46-8) is a multifunctional compound that continues to play a pivotal role in advancing scientific research across diverse disciplines. Its unique properties, combined with ongoing innovations in fluorescence technology, ensure that this compound remains at the forefront of scientific discovery for years to come.